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Compound of Interest

Compound Name: AZD9056 hydrochloride

Cat. No.: B1666245 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work is

intrinsically linked to rigorous safety protocols. The proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This document

provides essential, step-by-step guidance for the proper disposal of AZD9056 hydrochloride,

a selective P2X7 receptor antagonist used in inflammation and pain research. Adherence to

these procedures is vital for ensuring a safe laboratory environment and compliance with

regulatory standards.

Chemical and Physical Properties
A thorough understanding of a compound's properties is foundational to its safe handling and

disposal. Below is a summary of key data for AZD9056 hydrochloride.

Property Data

CAS Number 345303-91-5

Molecular Formula C₂₄H₃₅ClN₂O₂ · HCl

Molecular Weight 455.46 g/mol

Appearance Solid powder

Storage Conditions -20°C for 1 year, -80°C for 2 years
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Disposal Procedures for AZD9056 Hydrochloride
The following procedures are based on general best practices for the disposal of solid chemical

waste from a laboratory setting. It is imperative to consult your institution's specific hazardous

waste management guidelines and the compound's Safety Data Sheet (SDS) for any unique

disposal requirements.

Step 1: Waste Identification and Classification
Before disposal, all chemical waste must be properly identified. Treat AZD9056 hydrochloride
as a chemical waste. Do not dispose of it in the regular trash or down the drain.[1][2]

Step 2: Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling chemical waste. This includes, but is not limited

to:

Safety goggles or glasses

Chemical-resistant gloves

A lab coat

Step 3: Waste Collection and Segregation
Solid Waste Container:

Place solid AZD9056 hydrochloride waste into a designated, leak-proof, and clearly

labeled hazardous waste container.[3][4]

The container should be made of a material compatible with the chemical. Plastic

containers are often preferred over glass to minimize the risk of breakage.[1]

Ensure the container is kept closed except when adding waste.[3][5]

Segregation:

Store the waste container in a designated satellite accumulation area within the laboratory.

[6]
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Segregate the AZD9056 hydrochloride waste from other incompatible waste streams to

prevent accidental reactions.[1][6] For instance, keep it separate from acids, bases, and

oxidizers.[6]

Step 4: Labeling the Waste Container
Proper labeling is crucial for safe disposal. The hazardous waste label must include:

The words "Hazardous Waste".[6]

The full chemical name: "AZD9056 hydrochloride".

The name and contact information of the generating laboratory or researcher.

The date when the waste was first added to the container.

Step 5: Disposal of Empty Containers
Thoroughly Empty: Ensure the original container is completely empty of any residual powder.

If any solid remains, it must be disposed of as hazardous waste.[3]

Rinsing: For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[3] While the acute toxicity of AZD9056 hydrochloride is not specified in

the available results, it is best practice to collect at least the first rinse with a suitable solvent

(e.g., water or an organic solvent in which it is soluble) and dispose of it as liquid chemical

waste.

Deface Label: Completely remove or deface the original product label from the empty

container.[3][5]

Final Disposal: Once rinsed and with the label removed, the container can typically be

disposed of in the regular laboratory glass or solid waste stream, depending on the material.

[3]

Step 6: Arranging for Waste Pickup
Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste.[1][3] Do not transport hazardous waste outside of your laboratory.[5]
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Experimental Workflow and Disposal Logic
The following diagrams illustrate the general workflow for experiments involving AZD9056
hydrochloride and the logical steps for its proper disposal.
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Fig. 1: Experimental and Disposal Workflow for AZD9056 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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